Cas no 177583-27-6 (tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate)

• Product Name: tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate
• CAS No: 177583-27-6
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD01861810
• CID: 66072
• PubChem ID: 2756045
• Update Time: 2025-10-28

tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (trans-4-(aminomethyl)cyclohexyl)carbamate
• C12H24N2O2
• tert-Butyl (trans-4-(aminomethyl)-cyclohexyl)carbamate
• tert-Butyl (trans-4-aminomethylcyclohexyl)carbamate
• tert-butyl N-[4-(aminomethyl)cyclohexyl]carbamate
• Tert-Butyl Trans-L- 4-Aminomethylcyclohexylcarbamate
• tert-butyl (4-(aminomethyl)cyclohexyl)carbamate
• trans-tert-butyl 4-(aminomethyl)cyclohexylcarbamate
• Carbamicacid, [4-(aminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester, trans-
• Carbamicacid, [trans-4-(aminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester (9CI)
• (trans-4-Aminomethylcyclohexyl)carbamic acid tert-butyl ester
• N-[trans-4-(Aminomethyl)cyclohexyl]carbamic acid tert-butyl ester
• tert-Butyltrans-4-(aminomethyl)cyclohexylcarbamate
• trans-4-tert-Butoxycarbonylaminocyclohexanemethanamine
• trans-4-(boc-amino)cyclohexylmethylamine
• tert-Butyl(trans-4-aomethylcyclohexyl)carbamate
• TERT-BUTYL TRANS-4-AMINOMETHYLCYCLOHEXYLCARBAMATE
• TERT-BUTYLTRANS-L-4-AMINOMETHYLCYCLOHEXYCARBAMATE
• CarbaMic acid,N-[trans-4-(aMinoMethyl)cyclohexyl]-, 1,1-diMethylethyl ester
• tert-Butyl (cis-4-(aminomethyl)cyclohexyl)carbamate
• TERT-BUTYL CIS-4-AMINOMETHYLCYCLOHEXYLCARBAMATE
• cis-4-(boc-amino)cyclohexylmethylamine
• tert-butyl N-[(1r,4r)-4-(aminomethyl)cyclohexyl]carbamate
• tert-Butyl trans-L- 4-aminomethy
• tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate
• tert-butyl (1r,4r)-4-(aminomethyl)cyclohexylcarbamate
• EN300-253526
• (4-aminomethyl-cyclohexyl)-carbamic acid tert-butyl ester
• TERT-BUTYL N-[(1S,4S)-4-(AMINOMETHYL)CYCLOHEXYL]CARBAMATE
• NVQFOBONHIXDOC-MGCOHNPYSA-N
• CS-W022978
• GS-3970
• AMY34071
• cis-(4-aminomethyl-cyclohexyl)-carbamic acid tert-butyl ester
• 177583-27-6
• SY270242
• A871413
• tert-Butyl trans-L-4-aminomethylcyclohexylcarbamate, AldrichCPR
• cis-4-(Aminomethyl)-N-Boc-cyclohexanamine
• AKOS023802731
• trans-N-Boc-4-(Aminomethyl)cyclohexylamine
• AKOS025290906
• SCHEMBL14009936
• tert-Butyl(trans-4-aminomethylcyclohexyl)carbamate
• NVQFOBONHIXDOC-UHFFFAOYSA-N
• SCHEMBL352831
• tert-Butyl cis-4-aminomethylcyclohexylcarbamate, AldrichCPR
• AMY22928
• SCHEMBL352832
• NVQFOBONHIXDOC-AOOOYVTPSA-N
• F2147-8817
• SY023555
• EN300-1085167
• tert-Butyl [4-(aminomethyl)cyclohexyl]carbamate
• AKOS015894504
• Tert-butyltrans-l-4-aminomethylcyclohexylcarbamate
• TERT-BUTYL TRANS-4-(AMINOMETHYL)CYCLOHEXYLCARBAMATE
• DTXSID60373207
• t-Butyl trans-4-aminomethylcyclohexylcarbamate
• tert-Butyl trans-L-4-aminomethylcyclohexylcarbamate
• 509143-00-4
• CS-0049688
• FT-0643717
• trans-4-t-butoxycarbonylaminocyclohexylmethylamine
• SCHEMBL3943582
• P10281
• MFCD03844602
• EN300-1215659
• AS-50457
• 1184918-37-3
• SB10992
• [4-(aminomethyl)-2-tert-butyl-cyclohexyl] carbamate;tert-Butyl (trans-4-(aminomethyl)cyclohexyl)carbamate
• cis-4-(Boc-amino)cyclohexane-1-methanamine
• SB10993
• MFCD01861810
• A812275
• Tert-butylN-[4-(aminomethyl)cyclohexyl]carbamate
• trans-4-(Boc-aMino)cyclohexaneMethylaMine, 97%
• TERT-BUTYL TRANS-L-4-AMINOMETHYL CYCLOHEXYL CARBAMATE
• DB-159469
• N-[4-(aminomethyl)cyclohexyl]carbamic acid 1,1-dimethylethyl ester
• DB-101631

• MDL： MFCD01861810
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-10-6-4-9(8-13)5-7-10/h9-10H,4-8,13H2,1-3H3,(H,14,15)
• InChI Key： NVQFOBONHIXDOC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CN)CC1)=O

Computed Properties

• Exact Mass: 228.18400
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 1.5

Experimental Properties

• Boiling Point: 342.4℃ at 760 mmHg
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 64.35000
• LogP: 3.11980

tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate

Introduction to tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate (CAS No. 177583-27-6)

tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 177583-27-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly its tert-butyl group and the trans-N-[4-(aminomethyl)cyclohexyl] moiety, contribute to its unique chemical properties and potential applications in drug development.

The tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate structure is characterized by a rigid cyclohexyl ring substituted with an aminomethyl group, which enhances its solubility and reactivity in aqueous environments. This feature makes it particularly useful in the design of prodrugs and drug delivery systems, where solubility and bioavailability are critical factors. The presence of the trans-N-configuration also influences the compound's stereochemical properties, which can be leveraged to improve binding affinity and selectivity in biological targets.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Research has demonstrated that carbamates can serve as effective scaffolds for designing molecules with improved pharmacokinetic profiles. For instance, studies have shown that carbamates can enhance the stability of labile functional groups, such as hydroxyl or amine moieties, while simultaneously improving metabolic resistance. This makes them valuable candidates for the synthesis of long-acting drugs and biologics.

One of the most compelling aspects of tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate is its utility as a building block in the synthesis of more complex pharmacophores. The combination of the tert-butyl group, which provides steric hindrance and metabolic stability, with the trans-N-[4-(aminomethyl)cyclohexyl] moiety, which offers flexibility and hydrogen bonding capabilities, creates a versatile platform for medicinal chemists. This compound has been explored in various contexts, including the development of kinase inhibitors, protease inhibitors, and other enzyme-targeted therapeutics.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery programs. Compounds like tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate contribute to this diversity by providing unique chemical motifs that can be modified to target specific biological pathways. Recent advances in computational chemistry and high-throughput screening have further facilitated the exploration of such compounds, enabling researchers to rapidly identify promising candidates for further development.

Moreover, the synthesis of tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate exemplifies the growing trend toward sustainable and efficient synthetic methodologies. Modern synthetic strategies emphasize green chemistry principles, such as minimizing waste and reducing hazardous reagent usage. The synthesis of this compound can be achieved through multi-step processes that incorporate catalytic methods and solvent-free reactions, aligning with these sustainability goals.

In conclusion, tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate (CAS No. 177583-27-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate in drug development, offering potential benefits in terms of solubility, stability, and bioavailability. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.